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Compound of Interest

Compound Name: Tosylethyl-PE2|

Cat. No.: B1147684

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the radiosynthesis of [18F]FE-PEZ2I, a potent
and selective radioligand for the dopamine transporter (DAT), via nucleophilic substitution on
the tosylethyl-PE2I precursor. The protocol is intended for researchers, scientists, and
professionals involved in PET radiopharmaceutical development and production.

Overview

The synthesis of [18F]FE-PE2I from its tosylate precursor is a one-step nucleophilic fluorination
reaction. This method is amenable to automation and has been implemented on various
commercial synthesis modules, making it suitable for routine clinical production.[1][2] The
general scheme involves the reaction of azeotropically dried [18F]fluoride with Tosylethyl-PE2I
in an organic solvent at an elevated temperature, followed by purification.

Quantitative Data Summary

The following tables summarize the key quantitative parameters reported for the synthesis of
[18F]FE-PE2I using the tosylethyl precursor on different automated synthesis platforms. These
values can vary based on the specific setup, starting radioactivity, and other experimental
variables.

Table 1. Radiochemical Yield and Synthesis Time
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. Radiochemi
Starting .
. Precursor cal Yield .
Synthesis [18F]F- Synthesis
Amount o (RCY, : ] Reference
Platform Activity Time (min)
(mg) decay-
(GBq)
corrected)
Synthera®+ 1 <40 Up to 62% Not Specified  [3][4]
Synthera®+ 1 45 ~35% Not Specified  [5]
Synthera®+ Not Specified 140 16.9+2.7% Not Specified  [1]
GE
TRACERLab 1 50 - 83 39 + 8% 70 [5][6]
FX2 N
Semi-
Not Specified  Not Specified ~20% Not Specified  [7]
automated

Table 2: Quality Control Parameters

Parameter Specification Analytical Method Reference
Radiochemical Purity > 98% HPLC
Molar Activity 925.3 + 763 GBg/umol HPLC [8]
) Within acceptable
Residual Solvents o GC [8]
limits
pH 45-7.0 pH meter [6]

Experimental Protocol

This protocol outlines a generalized procedure for the automated synthesis of [18F]FE-PEZ2I.
Specific parameters may need to be optimized based on the synthesis module and local setup.

Materials and Reagents
o Tosylethyl-PE2I precursor (PharmaSynth AS or other commercial supplier)[5][3]
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e [18F]Fluoride produced from a cyclotron via the 180(p,n)18F nuclear reaction[6]

o Kryptofix 2.2.2 (K222)[3]

o Potassium Carbonate (K2CO3)[3]

o Acetonitrile (anhydrous)[3]

e Dimethyl sulfoxide (DMSO, anhydrous)[3]

« Ethanol (for formulation)[6]

e Saline (0.9% NaCl) for injection[6]

e Sodium Ascorbate (for formulation)[6]

« Sterile water for injection

o Sep-Pak Accell Plus QMA Light Cartridge (or equivalent anion exchange cartridge)[5]

o tC18 Plus Short Cartridge (or equivalent solid-phase extraction cartridge)[5]

Semi-preparative HPLC column (e.g., ACE 5 C18-HL)[5]

Synthesis Procedure

o [18F]Fluoride Trapping and Elution:

o Aqueous [18F]fluoride from the cyclotron is passed through an anion exchange cartridge
(e.g., QMA) to trap the [18F]F-.[6]

o The trapped [18F]F- is then eluted into the reactor vessel using a solution of Kryptofix
2.2.2 and potassium carbonate in a mixture of acetonitrile and water.[6][8]

e Azeotropic Drying:

o The solvent is removed from the reactor vessel by heating under a stream of nitrogen or
under vacuum. This azeotropic drying step is crucial to remove water, which can inhibit the
nucleophilic substitution reaction.[6][9] This is typically performed in two stages, first at a
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lower temperature and then at a higher temperature (e.g., 110°C) to ensure complete
dryness.[6][10]

» Radiolabeling Reaction:

o A solution of the Tosylethyl-PE2I precursor (typically 1 mg) in anhydrous DMSO is added
to the dried [18F]KF/K222 complex in the reactor.[6][11]

o The reaction mixture is heated to a high temperature (e.g., 140°C) for a short duration
(e.g., 2.5 to 5 minutes) to facilitate the nucleophilic substitution of the tosylate group with
[18F]fluoride.[7][6][11]

o Purification:

o After cooling, the crude reaction mixture is diluted and purified using semi-preparative
High-Performance Liquid Chromatography (HPLC).[7][6] A C18 column is typically used
with a mobile phase consisting of a mixture of water, acetonitrile, and additives like
trifluoroacetic acid and sodium ascorbate.[6]

o The fraction containing [18F]FE-PEZ2I is collected.
e Formulation:

o The collected HPLC fraction is passed through a solid-phase extraction cartridge (e.qg.,
tC18) to remove the HPLC solvents.[7]

o The trapped [18F]FE-PE2I is then eluted from the cartridge using ethanol.[6]

o The final product is formulated in a sterile solution, typically containing saline and sodium
ascorbate as a stabilizer, with a final ethanol concentration of around 9%.[4][6] The
solution is then passed through a sterile filter into a sterile vial.[6]

Quality Control

o Radiochemical Purity and ldentity: Determined by analytical HPLC, comparing the retention
time of the product with a non-radioactive reference standard.[7]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.826678/full
https://www.benchchem.com/product/b1147684?utm_src=pdf-body
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/figure/Synthesis-of-F-labeled-dopamine-transporter-ligand-FFE-PE2I-A-tosylethyl-PE2I_fig2_332132653
https://www.researchgate.net/publication/258551763_An_efficient_one-step_radiosynthesis_of_18FFE-PE2I_a_PET_radioligand_for_imaging_of_dopamine_transporters
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/figure/Synthesis-of-F-labeled-dopamine-transporter-ligand-FFE-PE2I-A-tosylethyl-PE2I_fig2_332132653
https://www.researchgate.net/publication/258551763_An_efficient_one-step_radiosynthesis_of_18FFE-PE2I_a_PET_radioligand_for_imaging_of_dopamine_transporters
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/publication/258551763_An_efficient_one-step_radiosynthesis_of_18FFE-PE2I_a_PET_radioligand_for_imaging_of_dopamine_transporters
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/publication/352686365_Fully_Automated_GMP-Compliant_Synthesis_of_FFE-PE2I
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/publication/258551763_An_efficient_one-step_radiosynthesis_of_18FFE-PE2I_a_PET_radioligand_for_imaging_of_dopamine_transporters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Molar Activity: Calculated from the amount of radioactivity and the mass of FE-PE2I, as
determined by HPLC with a calibrated UV detector.

» Residual Solvents: Analyzed by gas chromatography (GC) to ensure levels are below
pharmacopeial limits.

e pH: Measured using a calibrated pH meter.
« Sterility and Endotoxin Testing: Performed according to standard pharmaceutical guidelines.

Visual Representations
Synthesis Workflow

The following diagram illustrates the key steps in the automated synthesis of [18F]FE-PE2I.

Caption: Automated synthesis workflow for [18F]FE-PE2I from Tosylethyl-PE2I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2. Fully Automated GMP-Compliant Synthesis of [18F]FE-PE2l - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Fully Automated GMP-Compliant Synthesis of [18F]FE-PE2I - PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. GMP production of [18F]FE-PE2l on a TRACERLab FX2 N synthesis module, a
radiotracer for in vivo PET imaging of the dopamine transport - PMC [pmc.ncbi.nim.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1147684?utm_src=pdf-body
https://www.benchchem.com/product/b1147684?utm_src=pdf-custom-synthesis
https://pdfs.semanticscholar.org/5197/d762c69a015988b22eacaf39ed4fafa31613.pdf
https://pubmed.ncbi.nlm.nih.gov/34206688/
https://pubmed.ncbi.nlm.nih.gov/34206688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8308591/
https://www.researchgate.net/publication/352686365_Fully_Automated_GMP-Compliant_Synthesis_of_FFE-PE2I
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065837/
https://www.researchgate.net/publication/379494904_GMP_Production_of_18FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_Radiotracer_for_in_vivo_PET_Imaging_of_the_Dopamine_Transport/fulltext/660c06ad10ca867987368b04/GMP-Production-of-18FFE-PE2I-on-a-TRACERLab-FX2-N-synthesis-module-a-Radiotracer-for-in-vivo-PET-Imaging-of-the-Dopamine-Transport.pdf
https://www.researchgate.net/publication/258551763_An_efficient_one-step_radiosynthesis_of_18FFE-PE2I_a_PET_radioligand_for_imaging_of_dopamine_transporters
https://www.researchgate.net/publication/380293201_GMP_production_of_FFE-PE2I_on_a_TRACERLab_FX2_N_synthesis_module_a_radiotracer_for_in_vivo_PET_imaging_of_the_dopamine_transport
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

9. [18F]Tosyl fluoride as a versatile [18F]fluoride source for the preparation of 18F-labeled
radiopharmaceuticals (Journal Article) | OSTI.GOV [osti.goV]

e 10. Frontiers | Optimization of Automatic Synthesis and Separation of [18F] AV-45 and
Quality Control [frontiersin.org]

e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
[18F]FE-PE2I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147684#protocol-for-18f-fe-pe2i-synthesis-from-
tosylethyl-pe2i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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